Cas no 352552-59-1 (2-(Hydroxymethyl)octadecanoic acid)
352552-59-1 structure
Product Name:2-(Hydroxymethyl)octadecanoic acid
CAS No:352552-59-1
MF:C19H38O3
MW:314.50322675705
CID:2823411
PubChem ID:20218218
Update Time:2025-04-21
2-(Hydroxymethyl)octadecanoic acid Chemical and Physical Properties
Names and Identifiers
-
- hydroxymethylstearic acid
- alpha-hydroxymethylstearic acid
- 2-(HYDROXYMETHYL)OCTADECANOIC ACID
- SCHEMBL686763
- DTXCID60554493
- UZXORIUANPGXEW-UHFFFAOYSA-N
- DTXSID40603736
- 352552-59-1
- 2-(Hydroxymethyl)octadecanoic acid
-
- Inchi: 1S/C19H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18(17-20)19(21)22/h18,20H,2-17H2,1H3,(H,21,22)
- InChI Key: UZXORIUANPGXEW-UHFFFAOYSA-N
- SMILES: OCC(C(=O)O)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 314.28209507Da
- Monoisotopic Mass: 314.28209507Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 17
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 57.5Ų
2-(Hydroxymethyl)octadecanoic acid Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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